Cas no 1314937-61-5 (2-methyl-2-azabicyclo2.2.2octan-6-amine)

• Product Name: 2-methyl-2-azabicyclo2.2.2octan-6-amine
• CAS No: 1314937-61-5
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD19212985
• CID: 5242692
• PubChem ID: 55285034
• Update Time: 2026-03-08

2-methyl-2-azabicyclo2.2.2octan-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-azabicyclo[2.2.2]octan-6-amine
• 2-Azabicyclo[2.2.2]octan-6-amine, 2-methyl-
• 2-methyl-2-azabicyclo2.2.2octan-6-amine

• MDL： MFCD19212985
• Inchi： 1S/C8H16N2/c1-10-5-6-2-3-8(10)7(9)4-6/h6-8H,2-5,9H2,1H3
• InChI Key： UWXQHWISDZPGAA-UHFFFAOYSA-N
• SMILES： N1(C)CC2CCC1C(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 135
• XLogP3: 0.3
• Topological Polar Surface Area: 29.3

Additional information on 2-methyl-2-azabicyclo2.2.2octan-6-amine

Research Brief on 2-methyl-2-azabicyclo[2.2.2]octan-6-amine (CAS: 1314937-61-5): Recent Advances and Applications

The compound 2-methyl-2-azabicyclo[2.2.2]octan-6-amine (CAS: 1314937-61-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic amine scaffold is characterized by its rigid three-dimensional structure, which makes it an attractive candidate for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, with promising results in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-methyl-2-azabicyclo[2.2.2]octan-6-amine as a building block for sigma-1 receptor ligands. The research demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for the sigma-1 receptor, a protein implicated in neuroprotection and cognitive function. The study utilized molecular docking simulations and in vitro binding assays to validate the interactions, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS applications, recent work has highlighted the compound's utility in catalysis and asymmetric synthesis. A 2024 paper in Angewandte Chemie detailed the use of 2-methyl-2-azabicyclo[2.2.2]octan-6-amine as a chiral auxiliary in the enantioselective synthesis of β-lactam antibiotics. The researchers reported improved yields and stereocontrol compared to traditional methods, underscoring the compound's versatility in pharmaceutical manufacturing.

From a safety and pharmacokinetics perspective, a recent preclinical study evaluated the toxicity profile of 2-methyl-2-azabicyclo[2.2.2]octan-6-amine derivatives. The results, published in Toxicology Reports, indicated favorable metabolic stability and low cytotoxicity across a range of concentrations, supporting further development of this scaffold for clinical applications. However, the study also noted the need for additional investigations into long-term exposure effects.

Looking forward, the unique properties of 2-methyl-2-azabicyclo[2.2.2]octan-6-amine position it as a promising candidate for multiple therapeutic areas. Ongoing research is exploring its potential in pain management, with early results showing modulatory effects on opioid receptors. Furthermore, its application in radiopharmaceuticals for diagnostic imaging is under investigation, leveraging its ability to chelate metal ions while maintaining biological activity.